Cas no 1806034-94-5 (4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1806034-94-5
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4832768
• Update Time: 2025-05-24

4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5F6NO3/c9-7(10,11)6-3(2-16)4(17)1-5(15-6)18-8(12,13)14/h1,16H,2H2,(H,15,17)
• InChI Key： WXAQVXROISFCEW-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(C=C(N1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6

Additional information on 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol

Introduction to 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806034-94-5)

4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol, identified by its CAS number 1806034-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of multiple fluorine substituents and functional groups makes this molecule of particular interest for its potential applications in drug development and synthetic chemistry.

The structural features of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol include a hydroxyl group at the 3-position, a trifluoromethoxy group at the 6-position, and a trifluoromethyl group at the 2-position. These substituents contribute to the compound's unique electronic properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the hydroxyl and trifluoromethoxy groups provide opportunities for further functionalization through various chemical reactions.

In recent years, there has been growing interest in fluorinated pyridines due to their role in developing novel therapeutic agents. 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol serves as a versatile building block for synthesizing pharmacologically active compounds. For instance, its structural motif has been explored in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups can modulate the electronic distribution of the pyridine ring, influencing both the reactivity and binding properties of derived compounds.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with enhanced pharmacokinetic profiles. The hydroxyl group at the 3-position can be readily modified through etherification or esterification reactions, allowing for the creation of prodrugs or analogs with improved solubility and bioavailability. Additionally, the presence of multiple fluorine atoms can influence the compound's interactions with biological targets, potentially leading to higher selectivity and lower toxicity.

The synthesis of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated substituents efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a cleaner synthesis process. The compound's stability under various reaction conditions has also been a focus of study, with researchers optimizing parameters to maintain its integrity throughout synthetic pathways.

Recent studies have demonstrated the utility of this compound in developing antiviral agents. The structural features of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol allow it to mimic natural substrates or inhibitors targeting viral enzymes. For example, derivatives of this scaffold have shown promise in inhibiting proteases essential for viral replication. The fluorine atoms enhance binding affinity by increasing lipophilicity and electronic modulation, while the hydroxyl group provides a site for further derivatization to improve pharmacological activity.

The role of 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol in material science is another emerging area of research. Its ability to act as a ligand or precursor in coordination chemistry has led to applications in catalysis and material design. For instance, complexes formed with transition metals have been explored for their catalytic properties in organic transformations. The electron-deficient nature of the pyridine ring, combined with fluorinated substituents, makes it an effective ligand system for stabilizing reactive intermediates and facilitating desired chemical reactions.

In conclusion,4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1806034-94-5) is a multifaceted compound with significant potential across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features enable diverse applications, from drug development to catalytic systems. As research continues to uncover new methodologies and targets,this molecule is poised to play an increasingly important role in advancing scientific discovery and innovation.